Cas no 1213015-73-6 ((1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine
• CAS No: 1213015-73-6
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5595330
• PubChem ID: 92207939
• Update Time: 2025-11-01

(1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-α,3-dimethyl-, (αR)-
• (R)-1-(4-bromo-3-methylphenyl)ethanamine
• 1213015-73-6
• Y12483
• (R)-1-(4-BROMO-3-METHYLPHENYL)ETHAN-1-AMINE
• EN300-1720198
• (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine

• Inchi： 1S/C9H12BrN/c1-6-5-8(7(2)11)3-4-9(6)10/h3-5,7H,11H2,1-2H3/t7-/m1/s1
• InChI Key： GPDLQTSXVDZBBN-SSDOTTSWSA-N
• SMILES： [C@@H](C1C=CC(Br)=C(C)C=1)(N)C

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 276.1±25.0 °C(Predicted)
• pka: 8.86±0.10(Predicted)

Additional information on (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine

Compound Introduction: (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine (CAS No. 1213015-73-6)

The compound (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine, identified by the CAS number 1213015-73-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic amines, which have been extensively studied for their potential applications in drug development. The presence of both bromine and methyl substituents on the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from aromatic amines. These compounds have shown promise in various pharmacological applications, including the treatment of neurological disorders, inflammation, and cancer. The specific structural features of (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine make it a particularly interesting candidate for further investigation.

The stereochemistry of the compound, indicated by the (1R) configuration, plays a crucial role in its biological activity. Chiral compounds often exhibit different pharmacological properties depending on their stereochemical orientation, making the precise control of stereochemistry essential in drug design. The synthesis of enantiomerically pure forms of such compounds is a challenging but critical task in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex aromatic amine derivatives like (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve high enantiomeric purity. These methods not only improve the yield and scalability of production but also enhance the overall quality of the final product.

The pharmacological potential of (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine has been explored in several preclinical studies. Its interaction with biological targets such as enzymes and receptors has been investigated to understand its mechanism of action. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies.

Additionally, the compound's structural features have been optimized to improve its pharmacokinetic properties. Modifications such as solubility enhancement and metabolic stability have been addressed to ensure better bioavailability and prolonged therapeutic effects. These efforts are part of a broader trend in drug development aimed at creating more effective and safer medications.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity and interactions of (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine with biological targets. These simulations provide valuable insights into the compound's behavior at the molecular level and guide experimental efforts towards more efficient drug design.

In conclusion, (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine (CAS No. 1213015-73-6) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive molecule for future research. Continued investigation into its pharmacological properties and potential therapeutic applications will likely contribute significantly to the advancement of medicinal chemistry.